molecular formula C15H12FNO2 B499893 4-acetyl-N-(4-fluorophenyl)benzamide

4-acetyl-N-(4-fluorophenyl)benzamide

Cat. No.: B499893
M. Wt: 257.26g/mol
InChI Key: UKPCQDXRPPEAMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-acetyl-N-(4-fluorophenyl)benzamide is a useful research compound. Its molecular formula is C15H12FNO2 and its molecular weight is 257.26g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H12FNO2

Molecular Weight

257.26g/mol

IUPAC Name

4-acetyl-N-(4-fluorophenyl)benzamide

InChI

InChI=1S/C15H12FNO2/c1-10(18)11-2-4-12(5-3-11)15(19)17-14-8-6-13(16)7-9-14/h2-9H,1H3,(H,17,19)

InChI Key

UKPCQDXRPPEAMJ-UHFFFAOYSA-N

SMILES

CC(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)F

Canonical SMILES

CC(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture containing 4-acetyl-benzoic acid (4 g, 0.0243 mol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (5.13 g, 0.02673 mol), triethylamine (3.7 ml, 0.02673 mol), 1-hydroxybenzotriazole (3.62 g, 0.02673 mol) and 4-fluoroaniline (2.81 ml; 0.02916 mol) in 60 ml of tetrahydrofuran is stirred for 48 hours at 23° C. The reaction medium is filtered on frit and evaporated to dryness. The residue is taken up in a mixture of solvents : ethyl acetate-water: 50-50. The precipitate is filtered on frit, washed with isopropyl ether then isopentane. After drying, a white-coloured powder is obtained.
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4 g
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5.13 g
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3.7 mL
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3.62 g
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2.81 mL
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60 mL
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Synthesis routes and methods II

Procedure details

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